Cas no 849925-05-9 (3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid)

3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid structure
849925-05-9 structure
Product Name:3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
CAS No:849925-05-9
MF:C9H8N4O3
MW:220.184821128845
MDL:MFCD03426086
CID:716777
PubChem ID:2761153
Update Time:2025-04-19

3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-5-propanoicacid, 3-(2-pyrazinyl)-
    • 3-(3-PYRAZIN-2-YL-1,2,4-OXADIAZOL-5-YL)PROPANOICACID
    • 3-(3-PYRAZIN-2-YL-1,2,4-OXADIAZOL-5-YL)PROPIONIC ACID
    • 3-[3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-propanoic acid
    • 3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
    • CS-0207302
    • 3-(2-Pyrazinyl)-1,2,4-oxadiazole-5-propanoic acid
    • MixCom1_000117
    • MFCD03426086
    • 3-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)propanoic acid
    • AKOS009157887
    • EN300-672794
    • 3-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)propanoicacid
    • ZIB92505
    • DB-293576
    • 849925-05-9
    • Peakdale1_002867
    • PS-7860
    • 3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)propanoic acid
    • DTXSID80375586
    • MDL: MFCD03426086
    • Inchi: 1S/C9H8N4O3/c14-8(15)2-1-7-12-9(13-16-7)6-5-10-3-4-11-6/h3-5H,1-2H2,(H,14,15)
    • InChI Key: DMKXMTRMGQYKFM-UHFFFAOYSA-N
    • SMILES: O1C(CCC(=O)O)=NC(C2C=NC=CN=2)=N1

Computed Properties

  • Exact Mass: 220.06
  • Monoisotopic Mass: 220.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 102Ų

3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Pricemore >>

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